Cas no 16321-99-6 (2-Amino-6-chloro-9-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)purine)

• Product Name: 2-Amino-6-chloro-9-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)purine
• CAS No: 16321-99-6
• MF: C₁₆H₁₈ClN₅O₇
• MW: 427.796422481537
• MDL: MFCD03425473
• CID: 208428
• PubChem ID: 125307287
• Update Time: 2025-11-05

2-Amino-6-chloro-9-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)purine Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(2-amino-6-chloro-9H-purin-9-yl)tetrahydrofuran-3,4-diyl diacetate
• 2',3',5'-Tri-O-acetyl-2-amino-6-chloropurine Riboside
• 2-Amino-6-chloro-9-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)purine
• 6-CHLORO-6-DEOXY-2’,3’,5’-TRI-O-ACETYLGUANOSINE
• 9H-Purin-2-amine,6-chloro-9-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)-
• NULL
• [(2R,3S,4S,5R)-3,4-diacetyloxy-5-(2-amino-6-chloropurin-9-yl)oxolan-2-yl]methyl acetate
• ACETIC ACID (2R,3R,4R,5R)-3,4-DIACETOXY-5-(2-AMINO-6-CHLORO-PURIN-9-YL)-TETRAHYDRO-FURAN-2-YLMETHYL ESTER
• 2-Amino-6-chloropurine ribonucleoside triacetate
• 2',3',5'-Tri-O-acetyl-6-chloroguanosine
• NSC 70388
• 2-Amino-6-chloro-9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)purine
• [(2R,3R,4R,5R)-3,4-bis(acetyloxy)-5-(2-amino-6-chloro-9H-purin-9-yl)oxolan-2-yl]methyl acetate
• HLVGVJFVAKPFOZ-SDBHATRESA-N
• C16H18ClN5O7
• [(2r,3r,4r,5r)-3,4-diacetyloxy-5-(2-amino-6-chloropurin-9-yl)oxolan-2-yl]methyl acetate
• 8292AA
• 9-(2,3,5-tri- O-acetyl-beta-D-ribofuranosyl)-2-amino-6-chloro-9H-purine
• F12905
• AS-7059
• 2-Chloro-6-amino-9-(2',3',5'-tri-O-acetyl- beta -D-ribofuranosyl)purine
• 2-Amino-6-chloro-9-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)purine
• 2',3',5'-Tri-O-acetyl-6-chloro-6-deoxyguanosine
• A810454
• 16321-99-6
• MFCD03425473
• 9-(2',3',5'-Tri-O-acetyl-beta-D-ribofuranosyl)-2-amino-6-chloro-9H-purine
• AKOS015967409
• 9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-2-amino-6-chloro-9H-purine
• 2-Amino-6-chloropurine-9-(2 inverted exclamation mark ,3 inverted exclamation mark ,5 inverted exclamation mark -tri-O-acetyl)-riboside
• 2-amino-9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-6-chloro-9H-purine
• (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(2-amino-6-chloro-9H-purin-9-yl)tetrahydrofuran-3,4-diyldiacetate
• SCHEMBL1120550
• T2690
• 9-(2',3',5'-Tri-O-acetyl-beta-D-ribofuranosyl)-2-amino-6-chloro-(9H)-purine
• 9H-Purin-2-amine, 6-chloro-9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-
• 2-amino-6-chloro-9-(2',3',5'-tri-O-acetyl-beta-D-ribofuranosyl) purine
• 2-amino-6-chloro-9-(2',3',5'-tri-O-acetyl-beta-D-ribofuranosyl)purine
• (2R,3R,4R,5R)-4-acetyloxy-5-(acetyloxymethyl)-2-(2-amino-6-chloropurin-9-yl)oxolan-3-yl acetate
• 2-Amino-6-chloro-9-(2,3,5-tri-O-acetyl-?-D-ribofuranosyl)purine
• DA-60011
• [(2R,3R,4R,5R)-3,4-BIS(ACETYLOXY)-5-(2-AMINO-6-CHLOROPURIN-9-YL)OXOLAN-2-YL]METHYL ACETATE

• MDL： MFCD03425473
• Inchi： 1S/C16H18ClN5O7/c1-6(23)26-4-9-11(27-7(2)24)12(28-8(3)25)15(29-9)22-5-19-10-13(17)20-16(18)21-14(10)22/h5,9,11-12,15H,4H2,1-3H3,(H2,18,20,21)/t9-,11-,12-,15-/m1/s1
• InChI Key： HLVGVJFVAKPFOZ-SDBHATRESA-N
• SMILES： ClC1C2=C(N=C(N)N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 427.08900
• Monoisotopic Mass: 427.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158
• XLogP3: 0.2

Experimental Properties

• Density: 1.70±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 146.0 to 150.0 deg-C
• Boiling Point: 637°C at 760 mmHg
• Flash Point: 339°C
• Refractive Index: 1.69
• Solubility: Almost insoluble (0.02 g/l) (25 º C),
• PSA: 157.75000
• LogP: 0.96700

2-Amino-6-chloro-9-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)purine Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-Amino-6-chloro-9-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)purine

Market Research and Analysis Report on 2-Amino-6-Chloro-9-(2,3,5-Tri-O-Acetyl-b-D-Ribofuranosyl)Purine (CAS No. 16321-99-6)

Recent advancements in the field of chemical biology and pharmaceutical research have brought significant attention to the compound 2-Amino-6-Chloro-9-(2,3,5-Tri-O-Acetyl-b-D-Ribofuranosyl)Purine, identified by the CAS number 16321-99-6. This compound has emerged as a critical molecule in nucleoside analog development, particularly in the context of antiviral and anticancer therapies.

The growing demand for innovative therapeutic agents has driven extensive research into the synthesis, characterization, and biological evaluation of this compound. Its unique structural features make it a promising candidate for targeting specific viral enzymes and cellular pathways associated with oncogenesis.

Market analysis indicates a rising interest in suppliers capable of providing high-purity samples of 2-Amino-6-Chloro-9-(2,3,5-Tri-O-Acetyl-b-D-Ribofuranosyl)Purine. This demand is fueled by ongoing clinical trials and preclinical studies aimed at assessing its efficacy and safety profiles.

Research methodologies employed to evaluate this compound include X-ray crystallography for structural elucidation, enzymatic assays to determine inhibitory activity, and in vivo studies to assess pharmacokinetics and toxicity. These studies have provided valuable insights into its potential applications in drug development.

Results from recent studies highlight the compound's potent antiviral activity against RNA viruses, such as hepatitis C virus (HCV), and its selective cytotoxicity against cancer cell lines. These findings underscore its potential as a lead compound for developing next-generation antiviral and anticancer therapeutics.

In conclusion, the compound 2-Amino-6-Chloro-9-(2,3,5-Tri-O-Acetyl-b-D-Ribofuranosyl)Purine (CAS No. 16321-99-6) represents a promising avenue for advancing chemical biology research and pharmaceutical development. Its continued exploration is expected to yield significant contributions to the field of nucleoside analog-based therapies.